Cas no 27309-80-4 (Oxiraneoctanoic acid, 3-octyl-, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester)
27309-80-4 structure
Product Name:Oxiraneoctanoic acid, 3-octyl-, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester
CAS No:27309-80-4
MF:C25H44O4
MW:408.614468574524
CID:237755
PubChem ID:21422034
Update Time:2025-04-19
Oxiraneoctanoic acid, 3-octyl-, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Oxiraneoctanoic acid, 3-octyl-, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester
- 7-oxabicyclo[4.1.0]heptan-4-ylmethyl 8-(3-octyloxiran-2-yl)octanoate
- DTXSID00613578
- 27309-80-4
- (7-Oxabicyclo[4.1.0]heptan-3-yl)methyl 8-(3-octyloxiran-2-yl)octanoate
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- Inchi: 1S/C25H44O4/c1-2-3-4-5-7-10-13-21-22(28-21)14-11-8-6-9-12-15-25(26)27-19-20-16-17-23-24(18-20)29-23/h20-24H,2-19H2,1H3
- InChI Key: HOTUTCSLMTVEQE-UHFFFAOYSA-N
- SMILES: O1C2CCC(COC(CCCCCCCC3C(CCCCCCCC)O3)=O)CC12
Computed Properties
- Exact Mass: 408.32395988g/mol
- Monoisotopic Mass: 408.32395988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 18
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 51.4Ų
Oxiraneoctanoic acid, 3-octyl-, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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